Cas no 3320-87-4 (3-Nitrophenyl isocyanate)

3-Nitrophenyl isocyanate Properties

Names and Identifiers

• m-nitrophenyl isocyanate
• 3-Nitrophenyl isocyanate
• 1-Isocyanato-3-nitrobenzene
• 3-nitrobenzenisocyanate
• 3-nitro-phenyl isocyanate
• 3-nitrophenylisocynate
• Benzene,1-isocyanato-3-nitro
• Isocyanic acid,m-nitrophenyl ester
• meta-nitrophenyl isocyanate
• SCHEMBL87580
• DTXSID5062976
• EN300-21661
• SY012589
• FT-0602075
• NSC 5385
• 1-Isocyanato-3-nitrobenzene #
• AKOS000121042
• metanitrophenyl isocyanate
• MFCD00007220
• 3-nitropheny isocyanate
• 3-Isocyanato benzonitrile
• NSC-5385
• D97429
• NSC5385
• SCHEMBL12810793
• W-200308
• Z104507882
• EINECS 222-025-8
• GEO-02022
• 1-isocyanato-3-nitro-benzene
• LS-13251
• 3-Nitrophenylisocyanate
• 3320-87-4
• 3-Nitrophenyl isocyanate, 97%
• BB 0260826
• Isocyanic acid, m-nitrophenyl ester
• m-nitrophenylisocyanate
• AB00859
• Benzene, 1-isocyanato-3-nitro-
• NS00029435
• AI3-28251
• STK504588
• DTXCID7038650
• DB-048356
• +Expand

• MDL： MFCD00007220
• InChIKey： GFFGYTMCNVMFAJ-UHFFFAOYSA-N
• Inchi： 1S/C7H4N2O3/c10-5-8-6-2-1-3-7(4-6)9(11)12/h1-4H
• SMILES： C1=CC(=CC(=C1)[N+](=O)[O-])N=C=O

Computed Properties

• Exact Mass: 164.02200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.022
• Heavy Atom Count: 12
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 75.2A^2

Experimental Properties

• LogP: 2.08530
• PSA: 75.25000
• Refractive Index: 1.5300 (estimate)
• Boiling Point: 130-131 °C/11 mmHg(lit.)
• Melting Point: 51-52 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Uncertain
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive
• Density: 1.5018 (rough estimate)

3-Nitrophenyl isocyanate Security Information

• Symbol: GHS07 GHS08
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S22-S26-S36/37-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：2206
• Hazard Statement： H302-H315-H319-H334-H335
• Warning Statement： P261-P305+P351+P338-P342+P311
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 22-36/37/38-42/43
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1

3-Nitrophenyl isocyanate Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%